N-{2-[(diethylamino)carbonyl]phenyl}-2-fluorobenzamide

• IUPAC Name: N,N-diethyl-2-[(2-fluorobenzoyl)amino]benzamide
• InChI: InChI=1S/C18H19FN2O2/c1-3-21(4-2)18(23)14-10-6-8-12-16(14)20-17(22)13-9-5-7-11-15(13)19/h5-12H,3-4H2,1-2H3,(H,20,22)
• InChI Key: KHKJGTLOTIYLGP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-{2-[(diethylamino)carbonyl]phenyl}-2-fluorobenzamide is a chemical compound that belongs to the class of benzamides. Benzamides are compounds containing a benzamide moiety, which is a benzene ring attached to a carboxamide functional group. The interest in such compounds spans various scientific fields due to their structural significance and chemical properties.

Synthesis Analysis

Although specific synthesis details for N-{2-[(diethylamino)carbonyl]phenyl}-2-fluorobenzamide were not found, related benzamide compounds have been synthesized through various methods, including condensation reactions of benzoyl chloride with aniline derivatives in the presence of base or catalysts. For instance, the synthesis of fluorinated benzamides, which share a similar structural motif, often involves nucleophilic aromatic substitution (S_NAr) or amidation reactions of corresponding fluorobenzoyl chlorides with amines (Mukherjee, 1990).

Molecular Structure Analysis

The molecular structure of benzamides, including fluorobenzamides, is characterized by the presence of an amide functional group directly attached to a benzene ring. The amide linkage significantly influences the molecule's electronic structure and physical properties. Crystallographic studies of similar fluorobenzamides have shown varying dihedral angles between the benzene rings, indicating flexibility in their spatial configuration (Suchetan et al., 2016).

Scientific Research Applications

Synthetic Chemistry and Drug Development

Compounds with similar structural motifs, such as fluorobenzamides and diethylaminocarbonyl phenyl groups, are often explored for their synthetic utility and potential pharmacological activities. For example, fluorinated compounds are known for their unique properties in drug molecules, including increased metabolic stability, bioavailability, and specificity (Friedman, 2003; Hird, 2007). The presence of a fluorobenzamide group could suggest applications in developing novel therapeutic agents with improved pharmacokinetic profiles.

Environmental Science and Toxicology

The study of fluorinated compounds also extends to their impact on the environment and potential toxicological effects. Research on similar fluorinated substances has highlighted the importance of understanding their behavior in aquatic environments, degradation pathways, and the effects on human health and the ecosystem (Haman et al., 2015). N-{2-[(diethylamino)carbonyl]phenyl}-2-fluorobenzamide could be relevant in studies focusing on the environmental persistence of fluorinated organic compounds and their safety profile.

Analytical and Material Science

Fluorinated compounds are also significant in the development of advanced materials and analytical techniques. Their unique electronic properties make them suitable for applications in organic light-emitting diodes (OLEDs), sensors, and as fluorophores in molecular imaging (Chi & Chou, 2010). Given the structural features of N-{2-[(diethylamino)carbonyl]phenyl}-2-fluorobenzamide, it could be explored for its potential utility in these areas, particularly in designing new imaging agents or materials with specific electronic properties.